Cas no 880353-49-1 (4-[[4-[4-[(4-formylphenoxy)methyl]phenyl]phenyl]methoxy]benzaldehyde)

4-[[4-[4-[(4-formylphenoxy)methyl]phenyl]phenyl]methoxy]benzaldehyde structure
880353-49-1 structure
Product Name:4-[[4-[4-[(4-formylphenoxy)methyl]phenyl]phenyl]methoxy]benzaldehyde
CAS No:880353-49-1
MF:C28H22O4
MW:422.471888065338
CID:1916634
PubChem ID:11531897
Update Time:2025-04-21

4-[[4-[4-[(4-formylphenoxy)methyl]phenyl]phenyl]methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-[[4-[4-[(4-formylphenoxy)methyl]phenyl]phenyl]methoxy]benzaldehyde
    • 4,4'-Bis[(para-formylphenoxy)methyl]biphenyl
    • DTXSID20468143
    • 880353-49-1
    • 4,4'-(biphenyl-4,4'-diylbis(methylene))bis(oxy)dibenzaldehyde
    • Inchi: 1S/C28H22O4/c29-17-21-5-13-27(14-6-21)31-19-23-1-9-25(10-2-23)26-11-3-24(4-12-26)20-32-28-15-7-22(18-30)8-16-28/h1-18H,19-20H2
    • InChI Key: LDCQCRIKZIMCGL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1)CC1C=CC(=CC=1)C1C=CC(COC2C=CC(C=O)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 422.15180918Da
  • Monoisotopic Mass: 422.15180918Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 52.6Ų

4-[[4-[4-[(4-formylphenoxy)methyl]phenyl]phenyl]methoxy]benzaldehyde Related Literature

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